Cas no 1400766-07-5 (Ethyl 3,6-dimethylimidazo[1,2-a]pyridine-2-carboxylate)

• Product Name: Ethyl 3,6-dimethylimidazo[1,2-a]pyridine-2-carboxylate
• CAS No: 1400766-07-5
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD28134584
• CID: 1105760
• Update Time: 2025-10-28

Ethyl 3,6-dimethylimidazo[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethyl-Imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• Ethyl 3,6-dimethylimidazo-[1,2-a]pyridine-2-carboxylate
• Ethyl 3,6-dimethylimidazo[1,2-a]pyridine-2-carboxylate
• AK162906
• AX8294806
• ST24046903

• MDL： MFCD28134584
• Inchi： 1S/C12H14N2O2/c1-4-16-12(15)11-9(3)14-7-8(2)5-6-10(14)13-11/h5-7H,4H2,1-3H3
• InChI Key： SOBNLPXYIXURNV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)N2C=C(C)C=CC2=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Topological Polar Surface Area: 43.6

Additional information on Ethyl 3,6-dimethylimidazo[1,2-a]pyridine-2-carboxylate

Exploring Ethyl 3,6-dimethylimidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1400766-07-5): A Versatile Compound in Modern Chemistry

In the realm of heterocyclic chemistry, Ethyl 3,6-dimethylimidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1400766-07-5) has emerged as a compound of significant interest due to its unique structural framework and potential applications. This imidazo[1,2-a]pyridine derivative is characterized by its ethyl ester group and dimethyl substitutions, which contribute to its reactivity and utility in various synthetic pathways. Researchers and pharmaceutical developers are increasingly focusing on this compound, driven by its relevance in drug discovery and material science.

The imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry, often associated with bioactive molecules. The presence of the ethyl carboxylate moiety in Ethyl 3,6-dimethylimidazo[1,2-a]pyridine-2-carboxylate enhances its versatility, enabling its use as a building block for more complex structures. Recent studies highlight its role in the synthesis of small molecule inhibitors and fluorescent probes, aligning with current trends in targeted therapy and diagnostic imaging. This compound's adaptability makes it a valuable asset in addressing contemporary challenges in precision medicine and biomarker detection.

From a synthetic perspective, the CAS No. 1400766-07-5 compound offers several advantages. Its 3,6-dimethyl substitutions provide steric and electronic modulation, which can influence reaction outcomes in cross-coupling reactions and cyclization processes. These features are particularly appealing to chemists working on catalysis and green chemistry initiatives, where efficiency and selectivity are paramount. Moreover, the compound's stability under standard laboratory conditions facilitates its handling and storage, making it a practical choice for industrial and academic research.

The growing demand for heterocyclic compounds in agrochemicals and functional materials has further amplified interest in Ethyl 3,6-dimethylimidazo[1,2-a]pyridine-2-carboxylate. Its potential applications extend to organic electronics, where its conjugated system could contribute to the development of light-emitting diodes (LEDs) or sensors. As sustainability becomes a central theme in chemical innovation, this compound's role in bio-based materials and renewable energy solutions is also under exploration.

In conclusion, Ethyl 3,6-dimethylimidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1400766-07-5) represents a compelling case study in the intersection of structural design and functional application. Its relevance to cutting-edge research areas, coupled with its synthetic accessibility, positions it as a compound worthy of continued investigation. Whether in drug development, material science, or sustainable chemistry, this imidazo[1,2-a]pyridine derivative holds promise for future breakthroughs.